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Compound of Interest

Compound Name: Promolate

Cat. No.: B1214199

Promolate: An Examination of Available
Scientific Information

Following a comprehensive review of scientific and medical literature, the biological functions
and therapeutic potential of a substance referred to as "Promolate” remain scientifically
unverified. Information available from various sources is contradictory and lacks the rigorous,
peer-reviewed data necessary to construct an in-depth technical guide for a scientific audience.

A significant discrepancy exists in the available information regarding "Promolate.” One source
describes "Promolate,” with supposed trade names "Promovate" and "ProMediol," as a novel
bio-modulatory agent for autoimmune diseases and cancer, reportedly in advanced clinical
trials. This information, however, could not be substantiated through credible, independent
scientific or academic sources. The research institutions mentioned in connection with this
novel drug, the "Global Biomedical Research Institute" and the "National Health and Science
University," also lack a verifiable record of involvement in the development of such a
compound. Further investigation revealed that "ProMediol" is a trade name for a Cannabis
Sativa extract, and "Promovate" is a brand name for a topical corticosteroid, both unrelated to
the described bio-modulatory agent.

Conversely, established chemical databases such as PubChem identify "Promolate” as a
synonym for the chemical entity 2-morpholin-4-ylethyl 2-methyl-2-phenoxypropanoate (CAS
Number: 3615-74-5). This compound is also known by other names including Atusil, Mebetus,
and Morphethylbutyne.[1] Despite the existence of this chemical compound, a thorough search
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of peer-reviewed scientific literature, clinical trial registries, and patent databases did not yield
any significant information regarding its biological functions, mechanism of action, or
therapeutic potential. There is a notable absence of published preclinical or clinical studies that
would provide the quantitative data, experimental protocols, and signaling pathway details
required for a technical whitepaper.

Conclusion

The initial premise of a novel, clinically advanced drug named "Promolate” for autoimmune
diseases and cancer could not be validated through reputable scientific sources. The
information appears to be inaccurate.

For the recognized chemical compound also known as "Promolate," there is a lack of available
scientific data on its biological activity and therapeutic applications. Consequently, it is not
possible to provide the requested in-depth technical guide, including data tables, experimental
methodologies, and signaling pathway diagrams, due to the absence of foundational scientific
research on this topic.

Researchers, scientists, and drug development professionals are advised to seek information
from peer-reviewed scientific journals and established biomedical databases to ensure the
validity of any claims regarding new therapeutic agents. Based on the current available
evidence, "Promolate" as a therapeutic agent with defined biological functions does not appear
to be a subject of mainstream scientific investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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